molecular formula C10H8O4 B8299492 Propargyl 3,4-Dihydroxybenzoate

Propargyl 3,4-Dihydroxybenzoate

Cat. No.: B8299492
M. Wt: 192.17 g/mol
InChI Key: XWPRMXMHWKCDHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propargyl 3,4-Dihydroxybenzoate is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8O4

Molecular Weight

192.17 g/mol

IUPAC Name

prop-2-ynyl 3,4-dihydroxybenzoate

InChI

InChI=1S/C10H8O4/c1-2-5-14-10(13)7-3-4-8(11)9(12)6-7/h1,3-4,6,11-12H,5H2

InChI Key

XWPRMXMHWKCDHD-UHFFFAOYSA-N

Canonical SMILES

C#CCOC(=O)C1=CC(=C(C=C1)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the above procedure, 3,4-dihydroxybenzoic acid (0.0649 mole) and sodium hydroxide (0.0649 mole) were dissolved in 50% isopropyl alcohol (200 ml). Propargyl bromide (0.0649 mole) was added and the solution was heated to reflux for 6 hours. The solution was then cooled and the isopropyl alcohol was removed under vacuum. The residue was taken up in methylene chloride (200 ml), washed with water (200 ml), saturated sodium bicarbonate, saline and dried over magnesium sulfate. Removal of the solvent yielded crude product, which was recrystallized, from CCI4 to give the pure product. (68.0% yield) m.p. 127-129° C.
Quantity
0.0649 mol
Type
reactant
Reaction Step One
Quantity
0.0649 mol
Type
reactant
Reaction Step Two
Quantity
0.0649 mol
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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